Cas no 1207012-05-2 (methyl 4-[(4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate)

• Product Name: methyl 4-[(4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate
• CAS No: 1207012-05-2
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5391636
• Update Time: 2025-07-25

methyl 4-[(4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• JVOLZFKPTJTDEH-UHFFFAOYSA-N
• methyl 4-[(4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate

• Inchi： 1S/C19H18N2O3/c1-12-5-4-6-15-16(11-17(19(22)24-3)21-18(12)15)20-13-7-9-14(23-2)10-8-13/h4-11H,1-3H3,(H,20,21)
• InChI Key： JVOLZFKPTJTDEH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C)C(NC2=CC=C(OC)C=C2)=CC=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on methyl 4-[(4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate

Comprehensive Overview of Methyl 4-[(4-Methoxyphenyl)Amino]-8-Methylquinoline-2-Carboxylate (CAS 1207012-05-2)

Methyl 4-[(4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate (CAS 1207012-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is characterized by its unique molecular structure, featuring a methyl carboxylate group at the 2-position and a 4-methoxyphenylamino substituent at the 4-position of the quinoline core. The compound's structural complexity and functional group arrangement make it a promising candidate for various applications, particularly in drug discovery and optoelectronic materials.

Recent trends in scientific literature highlight growing interest in quinoline-based compounds due to their diverse biological activities and material properties. Researchers are particularly focused on exploring the structure-activity relationships of such molecules, with methyl 4-[(4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate serving as an important model compound. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylate) groups in the same molecule creates interesting electronic properties that are being investigated for potential applications in organic electronics and photovoltaics.

The synthesis of CAS 1207012-05-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalyzed coupling reactions and regioselective functionalization strategies to construct the quinoline core and introduce the various substituents. Analytical characterization of this compound commonly utilizes advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

In pharmaceutical research, methyl 4-[(4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate has shown potential as a scaffold for developing novel therapeutic agents. The compound's structural features resemble those of known bioactive molecules, prompting investigations into its possible kinase inhibitory activity and receptor binding properties. Computational chemistry studies suggest that the molecule might interact with specific biological targets, though extensive biological testing would be required to validate these predictions.

From a materials science perspective, the conjugated π-system of this quinoline derivative makes it interesting for organic semiconductor applications. Researchers are examining its photophysical properties, including absorption and emission characteristics, which could be valuable for developing new fluorescent markers or light-emitting materials. The compound's solubility profile, influenced by its methyl carboxylate group, also makes it suitable for solution-processing in device fabrication.

Quality control and standardization of CAS 1207012-05-2 present specific challenges due to the compound's structural complexity. Analytical methods must be carefully validated to distinguish the target compound from potential byproducts or degradation products. Current research focuses on developing robust HPLC methods and spectroscopic fingerprints for reliable identification and purity assessment.

Environmental and safety considerations for methyl 4-[(4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate are an important aspect of its handling and application. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. Researchers emphasize the importance of green chemistry principles in its synthesis and application to minimize environmental impact.

The commercial availability of CAS 1207012-05-2 has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer the compound in various purity grades, with analytical certificates and technical data sheets to support research applications. Pricing and availability may vary depending on market conditions and synthesis complexity.

Future research directions for methyl 4-[(4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate include exploring its potential as a building block for more complex molecular architectures. Scientists are particularly interested in developing derivatization strategies to expand its utility in medicinal chemistry and materials science. The compound's versatility suggests it may play an important role in advancing both fields in coming years.